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Compound of Interest

Compound Name: Cefoselis hydrochloride

Cat. No.: B10799927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the date of this document, standardized interpretive criteria (zone diameter

breakpoints) and quality control ranges for Cefoselis hydrochloride disc diffusion

susceptibility testing have not been officially published by major regulatory bodies such as the

Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial

Susceptibility Testing (EUCAST). The following protocols and data presentation tables are

provided as a general guideline based on established principles for other cephalosporins.

Users must validate this method in their laboratory and establish their own interpretive criteria

and quality control ranges.

Introduction
Cefoselis is a fourth-generation cephalosporin antibiotic with a broad spectrum of activity

against both Gram-positive and Gram-negative bacteria.[1] Its mechanism of action involves

the inhibition of bacterial cell wall synthesis. This document provides a detailed protocol for

performing a disc diffusion assay to determine the susceptibility of bacterial isolates to

Cefoselis hydrochloride.

Mechanism of Action
Cefoselis, like other β-lactam antibiotics, exerts its bactericidal effect by inhibiting the synthesis

of the bacterial cell wall. It specifically targets and binds to penicillin-binding proteins (PBPs),
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which are enzymes essential for the final steps of peptidoglycan synthesis. This inhibition

disrupts the integrity of the cell wall, leading to cell lysis and bacterial death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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